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Compound of Interest

Compound Name: 4-Methoxybenzoyl chloride

Cat. No.: B033012 Get Quote

Essential Safety and Handling Guide for 4-
Methoxybenzoyl Chloride
For researchers, scientists, and drug development professionals, the safe handling of reactive

chemicals is paramount. This guide provides essential safety protocols, operational

procedures, and disposal plans for 4-Methoxybenzoyl chloride to minimize risks and ensure a

safe laboratory environment.

Chemical Identifiers:

Name: 4-Methoxybenzoyl chloride

Synonyms: p-Anisoyl chloride

CAS Number: 100-07-2

Primary Hazards: 4-Methoxybenzoyl chloride is a corrosive substance that causes severe

skin burns and eye damage.[1][2][3][4] It reacts violently with water, including moisture in the

air, to produce irritating hydrogen chloride fumes.[1][3][5] Sealed containers may build up

pressure and explode, especially when heated.[1][5] It is incompatible with water, strong

oxidizing agents, alcohols, and bases.[1][2]
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A systematic approach to safety begins with the correct personal protective equipment. The

following table summarizes the required PPE for handling 4-Methoxybenzoyl chloride.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield (minimum 8-inch).

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2][3]

To protect against splashes

and vapors that can cause

severe eye damage and

irritation.[1][6]

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene, Nitrile rubber,

or PVC).[7][8] Gloves must be

inspected before use and

disposed of properly after

handling.

To prevent skin contact which

can result in severe burns.[1]

[3]

Body Protection

A chemical-resistant lab coat

or a complete suit protecting

against chemicals. An apron

may also be used.

To protect the body from

accidental splashes and

contact.[1][7]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator with an

appropriate cartridge for acid

gases if working outside of a

fume hood or if exposure limits

are exceeded.[2][7]

To prevent inhalation of

corrosive vapors that can

damage the respiratory tract.

[1]

Safety Operating Procedure
Adherence to a strict operational protocol is critical for the safe handling of 4-Methoxybenzoyl
chloride.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][3]
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[2]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

area away from incompatible materials such as water, strong bases, alcohols, and oxidizing

agents.[2][3][7]

2. Handling Procedure:

Wear all the requisite PPE as detailed in the table above.

Avoid direct contact with skin, eyes, and clothing.[1] Do not inhale vapors or mists.[1][2][3]

When not in use, keep containers securely sealed.[3][6][9]

Ground all equipment when handling to prevent static discharge.[5]

3. Spill Response:

In case of a spill, evacuate the area immediately.[3]

For minor spills, absorb with an inert, dry material such as sand, earth, or vermiculite.[7][9]

Do not use combustible materials.

Collect the absorbed material into a suitable, labeled container for disposal.[1][7]

Do not allow the spilled chemical to enter drains or waterways.[3][10]

For major spills, contact emergency services.

4. First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1][2]

In case of skin contact: Immediately take off all contaminated clothing. Rinse skin with plenty

of water and soap.[1][2][3] Seek immediate medical attention.
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In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek

immediate medical attention.[1][2][3]

If swallowed: Rinse mouth with water. Do NOT induce vomiting.[1][2][3] Never give anything

by mouth to an unconscious person. Call a physician or Poison Control Center immediately.

[1][2]

Experimental Protocol: Quenching and Disposal
4-Methoxybenzoyl chloride must be quenched before disposal. This process should be

carried out in a fume hood with appropriate PPE.

Quenching Procedure:

Prepare a three-necked flask equipped with a stirrer, a dropping funnel, and a nitrogen inlet.

Place a suitable solvent such as toluene in the flask to act as a thermal reservoir.[11]

Slowly add the 4-Methoxybenzoyl chloride to the solvent.

Cautiously add a solution of sodium bicarbonate or another weak base dropwise to the

mixture with vigorous stirring.[11] Be prepared for the evolution of gas (carbon dioxide).

Continue stirring until the reaction has ceased.

Neutralize the resulting solution with a dilute acid or base as needed before transferring to a

designated waste container.[11]

Disposal Plan:

Dispose of the quenched material and any contaminated solids in a properly labeled

hazardous waste container.

Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Contaminated packaging should be disposed of as unused product.[3]
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Always follow local, state, and federal regulations for hazardous waste disposal.

Physical and Chemical Properties
Property Value

Appearance White to yellow crystalline solid or liquid[1]

Melting Point 22 °C (72 °F)[1][4]

Boiling Point 262-263 °C (504-505 °F)[4]

Density 1.260 g/mL at 20 °C (68 °F)[4]

Flash Point 87 °C (188.6 °F) - closed cup[4]

Solubility

Soluble in ether and acetone. Very soluble in

benzene. Slightly soluble in carbon

tetrachloride.[1] Reacts with water.[2][3]
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Workflow for Handling 4-Methoxybenzoyl Chloride
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Caption: Logical workflow for the safe handling of 4-Methoxybenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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